Cas no 213012-87-4 (Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-)

Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]- structure
213012-87-4 structure
Product Name:Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-
CAS No:213012-87-4
MF:C20H16O4S
MW:352.403644561768
CID:1400295
Update Time:2024-08-15

Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)sulfonyl]-
    • Inchi: 1S/C20H16O4S/c21-20(22)18-8-4-5-9-19(18)25(23,24)14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,21,22)
    • InChI Key: VWQYIAOEQYDHCS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1S(CC1=CC=C(C2=CC=CC=C2)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 352.07698

Experimental Properties

  • Density: 1.306±0.06 g/cm3(Predicted)
  • Boiling Point: 616.7±55.0 °C(Predicted)
  • PSA: 71.44
  • pka: 2.79±0.36(Predicted)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.